Cas no 8015-77-8 (1,2,3-Trifluoro-5-(trifluoromethyl)benzene)

• Product Name: 1,2,3-Trifluoro-5-(trifluoromethyl)benzene
• CAS No: 8015-77-8
• MF: C₇H₂F₆
• MW: 200.081202983856
• CID: 48042
• Update Time: 2023-08-02

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Rosewood Oil
• Aniba rosaeodora oil
• Bcis de rose oil (Aniba rosaeodora Ducke)
• Bois de rose
• Bois de rose oil
• FEMA No. 2156
• Oils, bois de rose
• UNII-F2522O5L7B
• Rosewood essential oil
• 1,2,3-trifluoro-5-(trifluoromethyl)benzene
• 3,4,5-Trifluorobenzotrifluoride
• PubChem1660
• 1,2,3-trifluoro-5-trifluoromethyl-benzene
• 3,4,.5-trifluorobenzotrifluoride
• 3,4,5-trifluoro-benzotrifluoride
• 3, 4, 5-trifluorobenzotrifluoride
• AMY12477
• 9937AE
• SBB092556
• VZ25424
• AK126377
• Benzene,1,2,3-trifluoro-5-(trifluoromethyl)-
• 1,2,3-tris(fluoranyl)-5-(trifluoromethyl)benzene
• 172T049
• A839860
• 1,2,3-Trifluoro-5-(trifluoromethyl)benzene

• Inchi： 1S/C7H2F6/c8-4-1-3(7(11,12)13)2-5(9)6(4)10/h1-2H
• InChI Key： WIMUDCCCIFLMQO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 3.1
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless to yellowish volatile essential oil, with woody \ floral fragrance and lighter camphor like comfortable aroma
• Density: 0.887 g/mL at 25 °C(lit.)
• Boiling Point: 200-206 °C(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.464(lit.)
• Solubility: It is soluble in benzyl benzoate \ diethyl phthalate \ propylene glycol and most non-volatile oils in any proportion. It is milky in mineral oil and occasionally turbid, slightly soluble in glycerol
• FEMA: 2156 | BOIS DE ROSE OIL

1,2,3-Trifluoro-5-(trifluoromethyl)benzene Security Information

• WGK Germany：3